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Compound of Interest

Compound Name: N-hydroxytetrachlorophthalimide

Cat. No.: B1584763 Get Quote

For researchers and scientists handling N-hydroxytetrachlorophthalimide, ensuring its

proper disposal is a critical component of laboratory safety and environmental responsibility.

Adherence to strict disposal protocols minimizes risks to personnel and the environment. This

guide provides essential, step-by-step information for the safe handling and disposal of this

compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle N-
hydroxytetrachlorophthalimide with appropriate personal protective equipment (PPE). This

includes chemical safety goggles, gloves, and a lab coat. All handling of the solid compound

and its solutions should be conducted in a well-ventilated chemical fume hood to avoid

inhalation of dust or vapors.

Quantitative Data for N-hydroxytetrachlorophthalimide
The following table summarizes key safety and physical data for N-
hydroxytetrachlorophthalimide.
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Property Value Citation

CAS Number 85342-65-0 [1]

Molecular Formula C₈HCl₄NO₃ [2]

Appearance
White to light yellow powder to

crystal
[1]

Hazard Classifications Acute Toxicity 3 (Oral) [2]

Signal Word Danger [2]

Hazard Statements H301 (Toxic if swallowed) [2]

Storage Class Code

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

or compounds which cause

chronic effects

[2]

Step-by-Step Disposal Protocol
The proper disposal of N-hydroxytetrachlorophthalimide, as with any hazardous chemical,

must be carried out in a manner that ensures the safety of laboratory personnel and

compliance with institutional and regulatory standards.

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of N-hydroxytetrachlorophthalimide.
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Detailed Methodology
Waste Segregation and Collection:

Solid Waste: Collect all solid N-hydroxytetrachlorophthalimide waste, including residues

and contaminated materials (e.g., weighing paper, gloves), in a clearly labeled, dedicated

hazardous waste container. The container should be made of a compatible material and

have a secure lid.

Contaminated Solutions: Any solutions containing N-hydroxytetrachlorophthalimide
should be collected in a separate, labeled liquid hazardous waste container. Do not mix

with other incompatible waste streams.

Decontamination of Empty Containers:

Thoroughly empty any containers that held N-hydroxytetrachlorophthalimide.

Due to its toxicity, it is recommended to triple rinse the container with a suitable solvent

(e.g., acetone or ethanol).

The first three rinses must be collected and disposed of as hazardous waste.[3]

Labeling and Storage:

Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste,"

the full chemical name "N-hydroxytetrachlorophthalimide," and the associated hazards

(e.g., "Toxic").

Keep waste containers securely closed except when adding waste.[3]

Store the sealed waste containers in a designated, secondary containment area away

from incompatible materials.

Final Disposal:

Do not dispose of N-hydroxytetrachlorophthalimide down the drain or in regular trash.

[3]
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Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

The waste must be disposed of through an approved waste disposal plant.

By following these procedures, researchers can ensure the safe and compliant disposal of N-
hydroxytetrachlorophthalimide, contributing to a secure laboratory environment. Always

consult your institution's specific safety protocols and local regulations for hazardous waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1584763?utm_src=pdf-body
https://www.benchchem.com/product/b1584763?utm_src=pdf-body
https://www.benchchem.com/product/b1584763?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/OP/en/p/H1765
https://www.tcichemicals.com/OP/en/p/H1765
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ald00564
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1584763#n-hydroxytetrachlorophthalimide-proper-disposal-procedures
https://www.benchchem.com/product/b1584763#n-hydroxytetrachlorophthalimide-proper-disposal-procedures
https://www.benchchem.com/product/b1584763#n-hydroxytetrachlorophthalimide-proper-disposal-procedures
https://www.benchchem.com/product/b1584763#n-hydroxytetrachlorophthalimide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1584763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

